Cas no 894007-64-8 (N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 894007-64-8
• MF: C₁₈H₁₆N₄O₃S₂
• MW: 400.474640846252
• CID: 5516662
• Update Time: 2025-06-23

N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-1,3-benzodioxol-5-yl-2-[[6-(2,4-dimethyl-5-thiazolyl)-3-pyridazinyl]thio]-
• N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H16N4O3S2/c1-10-18(27-11(2)19-10)13-4-6-17(22-21-13)26-8-16(23)20-12-3-5-14-15(7-12)25-9-24-14/h3-7H,8-9H2,1-2H3,(H,20,23)
• InChI Key： MUIIMYIWSIKTHC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C2OCOC2=C1)(=O)CSC1=NN=C(C2SC(C)=NC=2C)C=C1

Additional information on N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide

N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894007-64-8): A Comprehensive Overview

N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 894007-64-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzodioxole ring, a pyridazine scaffold, and a thiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodioxole ring is a common motif in many bioactive compounds due to its ability to enhance the lipophilicity and metabolic stability of molecules. In the context of N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide, this ring system likely plays a crucial role in modulating its interactions with biological targets. Recent studies have shown that compounds containing benzodioxole rings exhibit potent anti-inflammatory and analgesic properties, making them valuable candidates for the development of new therapeutic agents.

The pyridazine scaffold is another key structural element in this compound. Pyridazines are six-membered heterocyclic rings containing two nitrogen atoms. They are known for their diverse biological activities, including antiviral, antibacterial, and antifungal properties. In the context of N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide, the presence of the pyridazine ring may contribute to its potential as an antimicrobial agent or as a modulator of specific signaling pathways.

The thiazole moiety is a five-membered heterocyclic ring containing one sulfur atom and one nitrogen atom. Thiazoles are widely used in medicinal chemistry due to their ability to enhance the potency and selectivity of drug candidates. In N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-ylsulfanyl}acetamide, the thiazole ring is substituted with two methyl groups, which can influence the compound's pharmacokinetic properties and biological activity. Research has shown that thiazoles with similar substitutions exhibit strong binding affinities to various receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have provided valuable insights into the structure-function relationships of complex organic compounds like N-(2H-1,3-benzodioxol-5-yl)-2-{6-(2,4-dimethyl-1,3-thiazol-5-yl)pyridazin-3-y lsulfanyl}acetamide. These studies have helped identify key interactions between the compound and its biological targets, such as G-protein coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways.

In addition to its structural features, N-(2H-1,3-benzodioxol -5 - yl ) - 2 - { 6 - ( 2 , 4 - dimethyl - 1 , 3 - thiazol - 5 - yl ) pyridazin - 3 - ylsulfanyl } acetamide has been evaluated for its pharmacological properties in various preclinical models. Studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-beta. Furthermore, it has shown promising antitumor activity by inducing apoptosis in cancer cells through the modulation of specific signaling pathways.

The safety profile of N-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - { 6 - ( 2 , 4 - dimethyl - 1 , 3 - thiazol - 5 - yl ) pyridazin - 3 - ylsulfanyl } acetamide has also been extensively investigated. Preclinical toxicology studies have indicated that this compound has a favorable safety margin and does not exhibit significant toxicity at therapeutic doses. These findings support its potential for further development as a therapeutic agent.

In conclusion, N -( 2 H - 1 , 3 - benzodioxol - 5 - yl ) - 2 - { 6 -( 2 , 4 - dimethyl - 1 , 3 - thiazol - 5 - yl ) pyridazin - 3 - ylsulfanyl } acetamide (CAS No. 894007 – 64 – 8) is a promising compound with a unique combination of structural features that contribute to its potential therapeutic applications. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use in the treatment of various diseases.